Cas no 19430-93-4 (1H,1H,2H-Perfluoro-1-hexene)

• Product Name: 1H,1H,2H-Perfluoro-1-hexene
• CAS No: 19430-93-4
• MF: C₆H₃F₉
• MW: 246.073653459549
• MDL: MFCD00042338
• CID: 51303
• PubChem ID: 24863109
• Update Time: 2025-04-18

1H,1H,2H-Perfluoro-1-hexene Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5,6,6,6-nonafluorohexene
• 1H,1H,2H-Perfluoro-1-hexene
• 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene
• (Perfluorobutyl)ethylene
• 3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene
• 1h,1h,2h-nonafluorohex-1-ene
• 1-Hexene,3,3,4,4,5,5,6,6,6-nonafluoro
• 2,2,3,3,4,4,5,5,6,6,6-nonafluoro-1-hexene
• EINECS 243-053-7
• Perfluorobutylethylene
• 1H,1H,2H-Perfluorohex-1-ene
• Zonyl PFBE
• PERFLUOROBUTYLENE
• Nonafluorobutylethene
• (perfluorobutyl)ethene
• Perfluorobutyl Ehylene
• Perfluorobutyl ethlene
• 1H,1H,2H-PERFLUOROHEXENE
• (NonafluoroButyl)ethylene
• 1-(Nonafluorobutyl)ethene
• HSDB 7917
• 1,1,2-Trihydroperfluoro-1-hexene
• AKOS015913249
• FT-0607833
• J-012585
• 1H,1H,2H-Nonafluoro-1-hexene
• PFBE
• 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene #
• AS-38207
• C6H3F9
• NS00008534
• (Perfluoro-n-butyl)ethylene
• SCHEMBL59847
• F-1420
• Zonyl(R) PFBE fluorotelomer intermediate
• 86ZS98WVU7
• EC 243-053-7
• C4F9CH=CH2
• DTXSID6047575
• A813719
• 1-Hexene, 3,3,4,4,5,5,6,6,6-nonafluoro-
• N0601
• 19430-93-4
• 1H,1H,2H-Perfluoro-1-hexene, 99%
• Zonyl(R) PFBE fluorotelomer intermediate, average Mn 246
• AMY6905
• Perfluorobutylethlyene
• MFCD00042338
• perfluorobutyl ethylene
• 3,3,4,4,5,5,6,6,6-nonakis(fluoranyl)hex-1-ene
• BRN 1819716
• (Perfluorobutyl)ethylene;1-hexene-3,3,4,4,5,5,6,6,6-nonafluoro

• MDL： MFCD00042338
• Inchi： 1S/C6H3F9/c1-2-3(7,8)4(9,10)5(11,12)6(13,14)15/h2H,1H2
• InChI Key： GVEUEBXMTMZVSD-UHFFFAOYSA-N
• SMILES： FC(C(C=C)(F)F)(C(C(F)(F)F)(F)F)F
• BRN： 1819716

Computed Properties

• Exact Mass: 246.00900
• Monoisotopic Mass: 246.009104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.452 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 60°C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Refractive Index: n20/D 1.3(lit.)
• Solubility: acetone, MEK and trichloroethylene: soluble
• PSA: 0.00000
• LogP: 3.64060
• Solubility: Soluble in acetone \mek, chloroform

1H,1H,2H-Perfluoro-1-hexene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S29-S33
• RTECS：MP7360000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides